Cas no 1922712-49-9 (2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid
• CAS No: 1922712-49-9
• MF: C₁₁H₁₈F₃NO₅
• MW: 301.259534358978
• CID: 5812462
• PubChem ID: 121604454
• Update Time: 2025-06-13

2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid
• AKOS026739712
• EN300-1589840
• 1922712-49-9
• 2-{[(tert-butoxy)carbonyl]amino}-6,6,6-trifluoro-5-hydroxyhexanoic acid

• Inchi： 1S/C11H18F3NO5/c1-10(2,3)20-9(19)15-6(8(17)18)4-5-7(16)11(12,13)14/h6-7,16H,4-5H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： XOEBCXPVHFTGMS-UHFFFAOYSA-N
• SMILES： FC(C(CCC(C(=O)O)NC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 301.11370716g/mol
• Monoisotopic Mass: 301.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid (CAS No. 1922712-49-9)

2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid, identified by its Chemical Abstracts Service (CAS) number 1922712-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by the presence of both tert-butoxy carbonyl and trifluoromethyl functional groups, which contribute to its unique chemical properties and potential biological activities.

The structural framework of this compound incorporates a hydroxyhexanoic acid backbone, which is a common motif in bioactive molecules due to its ability to participate in hydrogen bonding and form stable interactions with biological targets. The introduction of a trifluoromethyl group at the 6-position of the hexanoic acid chain enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the presence of a tert-butoxycarbonyl (Boc) protecting group on the amino functionality suggests that this compound may be used as an intermediate in the synthesis of more complex peptides or proteins.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced pharmacokinetic profiles. The trifluoromethyl group is particularly valuable in medicinal chemistry due to its ability to modulate metabolic pathways and improve binding affinity to biological receptors. For instance, studies have shown that trifluoromethyl-substituted molecules often exhibit increased resistance to enzymatic degradation, leading to longer half-lives and improved therapeutic efficacy. This property makes 2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid a promising candidate for further exploration in drug discovery.

The hydroxyhexanoic acid moiety in this compound also plays a crucial role in its potential biological activity. Hydroxyl groups are known to be important for interactions with enzymes and receptors, and their presence can influence the conformational flexibility of the molecule. This flexibility is often essential for achieving high binding affinity and specificity in drug design. Furthermore, the combination of a hydroxyl group with a trifluoromethyl group can lead to unique electronic properties that may enhance interactions with biological targets.

From a synthetic perspective, 2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid serves as a versatile building block for more complex molecules. The Boc-protected amino group can be selectively deprotected under mild acidic conditions, allowing for further functionalization at this position. This property is particularly useful in peptide synthesis, where protecting groups are employed to prevent unwanted side reactions. Additionally, the presence of both hydroxyl and carboxylic acid functionalities provides multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored biological properties.

Recent research has highlighted the importance of fluorinated amino acids in the development of novel therapeutics. For example, studies have demonstrated that fluorinated analogs of naturally occurring amino acids can exhibit improved stability against proteolytic degradation and enhanced penetration across biological membranes. Given these findings, 2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid may find applications in the design of next-generation biotherapeutics that require prolonged circulation times or targeted delivery systems.

The potential applications of this compound extend beyond drug development into other areas such as materials science and agrochemicals. Fluorinated compounds are known for their resistance to environmental degradation, which makes them suitable for use in formulations that require long-term stability. For instance, derivatives of this compound could be explored as additives in coatings or polymers to enhance durability and chemical resistance.

In conclusion, 2-{(tert-butoxy)carbonylamino}-6,6,6-trifluoro-5-hydroxyhexanoic acid (CAS No. 1922712-49-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features—combining a hydroxylated hexanoic acid backbone with both tert-butoxycarbonyl and trifluoromethyl groups—make it an attractive scaffold for further chemical modification and biological exploration. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play an important role in the development of innovative therapies and materials.